Cas no 1807233-79-9 (Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate)

• Product Name: Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate
• CAS No: 1807233-79-9
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4953702
• Update Time: 2025-06-08

Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate

• Inchi： 1S/C10H6F3NO3/c1-16-9(15)8-5(4-14)7(17-10(12)13)3-2-6(8)11/h2-3,10H,1H3
• InChI Key： KSUDLKMKPUIGCI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C#N)=C1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate

Comprehensive Overview of Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate (CAS No. 1807233-79-9)

Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate (CAS No. 1807233-79-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique cyano, difluoromethoxy, and fluoro functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The structural complexity of Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate allows it to participate in a wide range of chemical reactions, including nucleophilic substitutions and esterifications. Its fluorinated moieties are particularly noteworthy, as they often enhance the bioavailability and metabolic stability of drug candidates. This aligns with the growing trend in medicinal chemistry to incorporate fluorine-containing groups into drug designs to improve efficacy and reduce side effects. The compound's CAS No. 1807233-79-9 serves as a critical identifier for regulatory and research purposes, ensuring precise communication across global scientific communities.

In recent years, the demand for fluorinated benzoates like Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate has surged, driven by advancements in precision agriculture and targeted drug delivery systems. The agrochemical sector, for instance, leverages such compounds to develop next-generation pesticides with improved environmental profiles. Concurrently, the pharmaceutical industry explores their utility in small-molecule therapeutics, especially for treating complex diseases like cancer and neurological disorders. These applications underscore the compound's versatility and its alignment with contemporary scientific priorities.

From a synthetic perspective, the preparation of Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate involves multi-step organic reactions, often requiring stringent control over reaction conditions to achieve high yields and purity. The cyano group, for example, can serve as a precursor for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for researchers working on structure-activity relationship (SAR) studies, where subtle modifications can significantly alter biological activity.

The compound's relevance extends to the burgeoning field of green chemistry, where scientists seek to minimize waste and reduce reliance on hazardous reagents. Innovations in catalytic processes and solvent systems have made the synthesis of Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate more sustainable, addressing environmental concerns without compromising performance. This resonates with the broader push toward eco-friendly chemical manufacturing, a topic frequently searched by professionals and academics alike.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are indispensable for characterizing Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate and ensuring its quality. These methods provide detailed insights into the compound's purity, stability, and structural integrity, which are critical for regulatory submissions and industrial applications. The integration of high-throughput screening technologies further accelerates the evaluation of its potential uses, reflecting the industry's emphasis on efficiency and innovation.

As the scientific community continues to explore the frontiers of fluorine chemistry, compounds like Methyl 2-cyano-3-difluoromethoxy-6-fluorobenzoate will remain at the forefront of research. Their ability to bridge disparate fields—from medicine to agriculture—highlights their interdisciplinary significance. For those seeking cutting-edge insights into specialty chemicals or advanced intermediates, this compound represents a compelling case study in modern chemical innovation.